Cas no 32660-96-1 (Iridium,dicarbonyl[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]-)

• Product Name: Iridium,dicarbonyl[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]-
• CAS No: 32660-96-1
• MF: C₁₂H₁₅IrO₂
• MW: 383.463299036026
• CID: 322349
• PubChem ID: 11987481
• Update Time: 2025-04-19

Iridium,dicarbonyl[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Iridium,dicarbonyl[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]-
• (η(5)-pentamethylcyclopentadienyl)dicarbonyliridium
• (Pentamethylcyclopentadienyl)iridium dicarbonyl
• 1,3-Cyclopentadiene, 1,2,3,4,5-pentamethyl-,iridium complex
• Dicarbonyl(h5-pentamethylcyclopentadienyl)iridium
• Dicarbonyl(pentamethylcyclopentadienyl)iridium
• Iridium,dicarbonyl(pentamethyl-p-cyclopentadienyl)- (8CI)
• Dicarbonyl(eta5-pentamethylcyclopentadienyl)iridium
• 32660-96-1
• Iridium, dicarbonyl(pentamethyl-.pi.-cyclopentadienyl)-
• Iridium, dicarbonyl(pentamethyl-eta5-cyclopentadienyl)-
• Iridium, dicarbonyl-.eta.5-pentamethylcyclopentadienyl-

• Inchi： 1S/C10H15.2CO.Ir/c1-6-7(2)9(4)10(5)8(6)3;2*1-2;/h1-5H3;;;/q-1;;;
• InChI Key： ARRGSERPUWTXGO-UHFFFAOYSA-N
• SMILES： [Ir].[O+]#[C-].[O+]#[C-].[C-]1(C)C(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 382.06825
• Monoisotopic Mass: 141.024835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4

Experimental Properties

• Melting Point: 110 ºC (hexane )
• PSA: 39.8